Cas no 483-87-4 (1,7-Dimethyl-phenanthrene)

1,7-Dimethyl-phenanthrene Properties

Names and Identifiers

• 1,7-Dimethylphenanthrene
• 1,7-Dimethyl-phenanthrene
• 1,7-Dimethylphenanthren
• 1,7-Dimethylphenanthrene500 µg
• Phenanthrene,1,7-dimethyl
• Pimanthrene
• 665XXE9T4V
• 3-PIPERAZIN-1-YL-PYRIDAZINEDIHYDROCHLORIDE
• 483-87-4
• NS00076517
• DTXSID1074755
• NZCMUISOTIPJAM-UHFFFAOYSA-N
• Phenanthrene, 1,7-dimethyl-
• +Expand

• InChIKey： NZCMUISOTIPJAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14/c1-11-6-8-15-13(10-11)7-9-14-12(2)4-3-5-16(14)15/h3-10H,1-2H3
• SMILES： CC1=CC=C2C3C=CC=C(C)C=3C=CC2=C1

Computed Properties

• Exact Mass: 412.21900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 206.109550447g/mol
• Heavy Atom Count: 16
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 9.21960
• PSA: 0.00000
• Boiling Point: 312.7±42.0 °C at 760 mmHg
• Melting Point: 69-71 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 142.9±27.9 °C
• Density: 1.2±0.1 g/cm3